Cas no 68978-36-9 (Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-)

• Product Name: Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-
• CAS No: 68978-36-9
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 392400
• PubChem ID: 12452500
• Update Time: 2025-04-19

Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-[(1-methyl-2-propenyl)sulfonyl]-
• 1-but-3-en-2-ylsulfonyl-4-methylbenzene
• SCHEMBL11247407
• DTXSID00498862
• 1-(But-3-ene-2-sulfonyl)-4-methylbenzene
• 68978-36-9

• Inchi： 1S/C11H14O2S/c1-4-10(3)14(12,13)11-7-5-9(2)6-8-11/h4-8,10H,1H2,2-3H3
• InChI Key： MOUSGLZFXCCZCQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(C(C=C)C)(=O)=O

Computed Properties

• Exact Mass: 210.07152
• Monoisotopic Mass: 210.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14